Cas no 951996-42-2 (4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)carbonyl]amino}butanoic acid)

• Product Name: 4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)carbonyl]amino}butanoic acid
• CAS No: 951996-42-2
• MF: C₁₆H₁₈ClN₃O₃
• MW: 335.785422801971
• CID: 6303035
• PubChem ID: 17603071
• Update Time: 2025-05-24

4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)carbonyl]amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• CHEMBL3438527
• 4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)carbonyl]amino}butanoic acid
• AKOS016402308
• 951996-42-2
• MFCD09858472
• 4-[(6-chloro-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carbonyl)amino]butanoic acid

• Inchi： 1S/C16H18ClN3O3/c17-10-3-4-13-12(8-10)11-5-7-20(9-14(11)19-13)16(23)18-6-1-2-15(21)22/h3-4,8,19H,1-2,5-7,9H2,(H,18,23)(H,21,22)
• InChI Key： GHMZBEKHUPNBSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1CCN(C(NCCCC(=O)O)=O)CC=1N2

Computed Properties

• Exact Mass: 335.1036691g/mol
• Monoisotopic Mass: 335.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)carbonyl]amino}butanoic acid

4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)carbonyl]amino}butanoic acid: A Comprehensive Overview

4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)carbonyl]amino}butanoic acid (CAS No. 951996-42-2) is a complex organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and applications of this compound, supported by the latest research findings.

The molecular structure of 4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)carbonyl]amino}butanoic acid is characterized by a beta-carboline core with a chlorine substituent at the 6-position. The beta-carboline moiety is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of the chlorine atom introduces additional electronic effects and enhances the compound's stability. The amino group attached to the butanoic acid side chain further increases the compound's versatility in terms of functionalization and bioavailability.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)carbonyl]amino}butanoic acid exhibits potent inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

The synthesis of 4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)carbonyl]amino}butanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the beta-carboline ring system and subsequent functionalization to introduce the amino butanoic acid side chain. Researchers have optimized these steps to achieve high yields and improve purity levels.

In terms of applications, 4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)carbonyl]amino}butanoic acid has shown promise in preclinical models for treating neurodegenerative diseases. A study in *Nature Communications* reported that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by modulating glutamate signaling pathways. These results suggest its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, 4-{[(6-chloro-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yli carbonyl]amino}butanoic acid has been investigated for its anti-inflammatory properties. Research conducted at the University of California revealed that this compound can inhibit COX enzymes and reduce inflammation in vitro. These findings open new avenues for its use in treating inflammatory disorders such as arthritis and inflammatory bowel disease.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and toxicity profile of 4-{[(6-chloro -1 ,3 ,4 ,9 -tetrahydro - 2 H -beta - carbolin - 2 - yli carbonyl ] amino } butyric acid . Ongoing studies aim to evaluate its safety profile in animal models and explore its efficacy in various disease models.

In conclusion, 4-{[(6-chloro -1 ,3 ,4 ,9 -tetrahydro - 2 H -beta - carbolin - 2 - yli carbonyl ] amino } butyric acid (CAS No. 951996 - 42 - 2 ) represents a significant advancement in medicinal chemistry with diverse therapeutic applications . Its unique structure , combined with recent research findings , positions it as a promising candidate for drug development across multiple therapeutic areas . As research continues to unfold , this compound is expected to play an increasingly important role in addressing unmet medical needs .